molecular formula C11H12N2O2S B8275105 2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion CAS No. 103899-99-6

2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion

Cat. No. B8275105
CAS RN: 103899-99-6
M. Wt: 236.29 g/mol
InChI Key: SSISDRGJRJSBMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

103899-99-6

Product Name

2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion

Molecular Formula

C11H12N2O2S

Molecular Weight

236.29 g/mol

IUPAC Name

1-(3-phenyl-5-sulfanylidene-1,2,4-oxadiazinan-2-yl)ethanone

InChI

InChI=1S/C11H12N2O2S/c1-8(14)13-11(12-10(16)7-15-13)9-5-3-2-4-6-9/h2-6,11H,7H2,1H3,(H,12,16)

InChI Key

SSISDRGJRJSBMM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1C(NC(=S)CO1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.48 g (10 millimoles) of alpha-(acetylaminooxy)-thioacetamide are dissolved in a mixture of 10 ml of acetic acid and 1.3 ml of acetic anhydride, thereafter 1.3 ml (13 millimoles) of freshly distilled benzaldehyde and then 0.5 ml of concentrated sulfuric acid are added. The mixture is stirred for 3 hours at room temperature, then 2.8 g of crystalline sodium acetate are added, stirred for 10 minutes, thereafter the solvent is evaporated under vacuum. The residue is dissolved in 30 ml of ethyl acetate, the solution is extracted with 20 ml of water. The organic layer is dried over anhydrous sodium sulfate then evaporated to dryness. The residue is crystallized from ethanol at a temperature of +5° C. 1.25 g (52.9%) of crystalline title product are obtained. M.p.: 172°-174° C. Rf (A)=0.43.
Quantity
1.48 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
2.8 g
Type
reactant
Reaction Step Three

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